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Compound of Interest

Compound Name: Lta4H-IN-3

Cat. No.: B12377626 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Lta4H-IN-3, a potent inhibitor of Leukotriene A4 Hydrolase (LTA4H). Adherence to these

procedures is vital for ensuring laboratory safety and environmental compliance. This guide is

intended for researchers, scientists, and drug development professionals familiar with handling

chemical reagents.

Disclaimer: No specific Safety Data Sheet (SDS) for Lta4H-IN-3 was publicly available at the

time of this writing. The following procedures are based on general best practices for the

disposal of biologically active, small molecule chemical waste. It is imperative to consult your

institution's Environmental Health and Safety (EHS) office for specific regulations and guidance

before proceeding.

Chemical and Physical Properties of Lta4H-IN-3
A summary of the known properties of Lta4H-IN-3 is presented below. This information is

critical for assessing potential hazards and ensuring proper handling.
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Property Data Reference

Product Name Lta4H-IN-3 [1]

CAS Number 2707473-09-2 [1]

Molecular Weight 358.78 g/mol [1]

Function
Leukotriene A4 Hydrolase

Inhibitor
[1]

Inhibitory Concentration (IC50) 28 nM [1]

Physical Form Typically a powder [2]

Recommended Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 6 months
[2]

Step-by-Step Disposal Protocol for Lta4H-IN-3
The following protocol outlines the recommended steps for the safe disposal of Lta4H-IN-3
waste, including pure compound, solutions, and contaminated materials. All procedures

involving the handling of the compound or its waste should be performed inside a certified

chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including

a lab coat, safety glasses, and chemical-resistant gloves.

1. Waste Segregation and Collection:

Principle: Never mix incompatible waste streams. At a minimum, segregate waste as follows:

acids, bases, halogenated organic solvents, non-halogenated organic solvents, and solid

chemical waste.[3]

Procedure:

Designate a specific, compatible, and clearly labeled hazardous waste container for

Lta4H-IN-3 waste.

If Lta4H-IN-3 is in a solvent, collect it in a container designated for that solvent type (e.g.,

"Non-Halogenated Organic Waste containing Lta4H-IN-3").
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Collect solid waste, such as contaminated weigh boats, pipette tips, and gloves, in a

separate, clearly labeled solid hazardous waste container.

2. Decontamination of Empty Containers:

Principle: Empty containers that held hazardous chemicals must be properly decontaminated

before disposal to prevent the introduction of chemicals into the regular waste stream.[4]

Procedure:

Triple rinse the empty Lta4H-IN-3 container with a suitable solvent in which the compound

is soluble (e.g., DMSO, ethanol).

Collect all rinsate from the rinsing process and dispose of it as hazardous waste in the

appropriate liquid waste container.[5]

After triple rinsing and air-drying in a fume hood, remove or deface the original label. The

container may then be disposed of according to your institution's policy for non-hazardous

lab glass or plastic.[4]

3. Disposal of Contaminated Materials:

Principle: Any materials that have come into contact with Lta4H-IN-3 are considered

hazardous waste.

Procedure:

Place all contaminated disposable items, including gloves, absorbent pads, and pipette

tips, into a designated solid hazardous waste container.

Do not dispose of these materials in the regular or biohazardous trash.

4. Arranging for Waste Pickup:

Principle: Hazardous waste must be disposed of through a licensed and regulated disposal

service, typically coordinated by your institution's EHS office.

Procedure:
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Ensure all waste containers are tightly sealed and properly labeled with the full chemical

name and concentration of all components.

Store the waste in a designated, secondary containment area within the lab.

Contact your institution's EHS office to schedule a pickup for your hazardous waste.

Follow all their specific procedures for storage and handoff.

Lta4H-IN-3 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Lta4H-
IN-3 and related materials.
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Caption: Disposal workflow for Lta4H-IN-3 waste materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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